Cas no 2171742-72-4 (ethyl 3,4-diamino-3-methylhexanoate)

• Product Name: ethyl 3,4-diamino-3-methylhexanoate
• CAS No: 2171742-72-4
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• CID: 6164374
• PubChem ID: 165508987
• Update Time: 2025-06-18

ethyl 3,4-diamino-3-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,4-diamino-3-methylhexanoate
• 2171742-72-4
• EN300-1286400

• Inchi： 1S/C9H20N2O2/c1-4-7(10)9(3,11)6-8(12)13-5-2/h7H,4-6,10-11H2,1-3H3
• InChI Key： JVRWJLLUHFDDNK-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C(CC)N)N)=O

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.3Ų

Additional information on ethyl 3,4-diamino-3-methylhexanoate

Ethyl 3,4-Diamino-3-Methylhexanoate (CAS No. 2171742-72-4): A Comprehensive Overview

Ethyl 3,4-diamino-3-methylhexanoate (CAS No. 2171742-72-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to ethyl 3,4-diamino-3-methylhexanoate.

Chemical Structure and Properties

Ethyl 3,4-diamino-3-methylhexanoate is a derivative of hexanoic acid with an ethyl ester group and two amino functionalities at the 3 and 4 positions. The presence of these functional groups imparts unique chemical properties to the molecule. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). Its molecular formula is C₉H₁₉N₂O₂, and it has a molecular weight of approximately 187.25 g/mol.

The structural characteristics of ethyl 3,4-diamino-3-methylhexanoate make it an attractive candidate for various chemical reactions. The amino groups can participate in nucleophilic substitution reactions, while the ester group can undergo hydrolysis to form the corresponding carboxylic acid. These properties are crucial for its potential applications in drug design and synthesis.

Synthesis Methods

The synthesis of ethyl 3,4-diamino-3-methylhexanoate has been explored through several synthetic routes. One common method involves the condensation of ethyl 3-methylbutyrate with ammonia followed by reduction of the resulting nitrile to form the diamine. Another approach involves the reaction of ethyl 3-methylbutyrate with hydrazine to form the hydrazide, which is then reduced to yield the desired diamine ester.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that combines multiple steps into a single reaction sequence, significantly improving the overall yield and purity of ethyl 3,4-diamino-3-methylhexanoate. This method involves the sequential addition of ammonia and sodium borohydride to ethyl 3-methylbutyrate under controlled conditions. The simplicity and efficiency of this synthetic route make it a promising approach for large-scale production.

Biological Activities and Applications

Ethyl 3,4-diamino-3-methylhexanoate has shown promising biological activities in various preclinical studies. One notable application is its potential as an antitumor agent. Research conducted at the National Cancer Institute demonstrated that ethyl 3,4-diamino-3-methylhexanoate exhibits significant cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells.

The mechanism of action for this compound involves the induction of apoptosis through the activation of caspase pathways. Additionally, it has been found to inhibit cell proliferation by interfering with key signaling pathways such as PI3K/AKT and MAPK/ERK. These findings suggest that ethyl 3,4-diamino-3-methylhexanoate could be a valuable lead compound for further drug development in oncology.

Beyond its antitumor properties, ethyl 3,4-diamino-3-methylhexanoate has also shown potential as an anti-inflammatory agent. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity makes it a candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing ethyl 3,4-diamino-3-methylhexanoate into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in healthy volunteers and patients with advanced solid tumors. Preliminary data from these trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects.

In addition to its direct therapeutic applications, ethyl 3,4-diamino-3-methylhexanoate is also being explored as a prodrug strategy for enhancing drug delivery. Prodrugs are biologically inactive compounds that are converted into their active forms within the body through metabolic processes. By designing prodrugs based on the structure of ethyl 3,4-diamino-3-methylhexanoate, researchers aim to improve drug solubility, stability, and target specificity.

Ethical Considerations and Regulatory Compliance strong> p > p >The development and use of new compounds like ethyl 3 , 4 - diamino - 3 - methylhexanoate strong > must adhere to strict ethical guidelines and regulatory standards . Ensuring patient safety , environmental sustainability , and compliance with Good Manufacturing Practices ( GMP ) are paramount . Researchers and pharmaceutical companies must conduct thorough risk assessments , obtain necessary approvals from regulatory bodies , and maintain transparency throughout all stages of development . p > p >In conclusion ,< strong > ethyl 3 , 4 - diamino - 3 - methylhexanoate strong > ( CAS No . 2171742 - 72 - 4 ) represents a promising compound with diverse applications in medicinal chemistry . Its unique chemical structure , coupled with its biological activities , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights , this compound has the potential to contribute significantly to advancements in drug discovery and therapeutic interventions . p > article > < / response >